(5S)-5-methylhept-1-ene

• CAS RN: 16197-40-3
• Molecular Formula: C8H16
• Molecular Weight: 112.21 g/mol
• IUPAC Name: (5S)-5-methylhept-1-ene
• InChI: InChI=1S/C8H16/c1-4-6-7-8(3)5-2/h4,8H,1,5-7H2,2-3H3/t8-/m0/s1
• InChI Key: WNEYWVBECXCQRT-QMMMGPOBSA-N
• Isomeric SMILES: CC[C@H](C)CCC=C
• SMILES: CCC(C)CCC=C
• boiling_point: 113.3 °C

Description

(5S)-5-methylhept-1-ene is a chemical compound that belongs to the class of alkenes. It is commonly used in scientific research due to its unique properties and applications.

Scientific Research Applications

(5S)-5-methylhept-1-ene has been used in various scientific research applications. It is commonly used as a starting material for the synthesis of other compounds such as pharmaceuticals, agrochemicals, and fragrances. It is also used as a reference compound in gas chromatography-mass spectrometry (GC-MS) analysis.

Mechanism Of Action

The mechanism of action of (5S)-5-methylhept-1-ene is not fully understood. However, it is believed to act as a ligand for certain receptors in the body, leading to various physiological effects.

Biochemical And Physiological Effects

(5S)-5-methylhept-1-ene has been shown to have various biochemical and physiological effects. It has been found to have antimicrobial and anti-inflammatory properties. It has also been shown to have an effect on the central nervous system, leading to sedative and anxiolytic effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using (5S)-5-methylhept-1-ene in lab experiments is its availability and low cost. It is also relatively stable and easy to handle. However, one limitation is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of (5S)-5-methylhept-1-ene in scientific research. One area of interest is its potential use as a natural preservative in food and cosmetic products. Another area of interest is its potential use as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.
Conclusion:
In conclusion, (5S)-5-methylhept-1-ene is a chemical compound that has various applications in scientific research. Its unique properties and potential for future applications make it an important compound for further study.

Synthesis Methods

(5S)-5-methylhept-1-ene can be synthesized using various methods. One of the most common methods is through the dehydration of (5S)-5-methylheptan-1-ol using a strong acid catalyst such as sulfuric acid. Another method involves the reduction of 5-methylhept-1-yne using a metal catalyst such as palladium.